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Compound of Interest

Compound Name: GNE-140 racemate

Cat. No.: B2503684

Application Notes and Protocols: GNE-140
Racemate
Introduction

GNE-140 racemate is a potent and specific inhibitor of Lactate Dehydrogenase A (LDHA), a
critical enzyme in the glycolytic pathway.[1][2][3] LDHA catalyzes the conversion of pyruvate to
lactate, a hallmark of aerobic glycolysis in many cancer cells, often referred to as the "Warburg
effect".[2][3] By inhibiting LDHA, GNE-140 racemate disrupts cancer cell metabolism, leading
to reduced proliferation, motility, and invasion in various cancer models, including breast and
pancreatic cancer.[1][4] These application notes provide detailed protocols for the
solubilization, stock solution preparation, and application of GNE-140 racemate in common in
vitro assays.

Physicochemical Properties

Property Value Reference
Molecular Formula C25H23CIN203S:2 [11[5]
Molecular Weight 499.05 g/mol [1]

CAS Number 1802977-61-2 [1][5]
Appearance Powder [1]
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Solubility and Stock Solution Preparation

GNE-140 racemate exhibits limited solubility in agueous solutions but is soluble in organic
solvents like Dimethyl Sulfoxide (DMSO).[1] It is crucial to use fresh, anhydrous DMSO, as
moisture can significantly reduce the compound's solubility.[1][6]

Solubility Data

Solvent Concentration Notes

DMSO 8 mg/mL (16.03 mM) [1]

DMSO 20 mg/mL (40.08 mM) Requires sonication.[3]
Water Insoluble [1][6]

Ethanol Insoluble [1][6]

Protocol 1: Preparation of GNE-140 Racemate Stock
Solution

Materials:

GNE-140 racemate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:
e Equilibrate the GNE-140 racemate vial to room temperature before opening.
o Weigh the desired amount of GNE-140 racemate powder in a sterile tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., for an 8 mg/mL stock solution, add 1 mL of DMSO to 8 mg of GNE-140).
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» Vortex the solution thoroughly to dissolve the compound. If precipitation occurs, sonication or
gentle warming in a water bath (up to 50°C) can aid dissolution.[3][6]

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[3][7]

Storage and Stability:
e Powder: Store at -20°C for up to 3 years.[1]
» Stock Solution in DMSO:

o Store at -80°C for up to 1 year.[1]

o Store at -20°C for up to 1 month.[1]

Signaling Pathway of GNE-140 Action and
Resistance

GNE-140 targets a key step in cellular metabolism. The diagrams below illustrate its
mechanism of action and a described pathway of acquired resistance.
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GNE-140 inhibits LDHA, blocking lactate production.
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Acquired resistance to GNE-140 involves AMPK-mTOR-S6K activation.

Protocol 2: In Vitro Cell Proliferation Assay

This protocol describes a typical workflow for assessing the effect of GNE-140 on cancer cell
proliferation using a luminescence-based viability assay like CellTiter-Glo®.

Materials:

e Cancer cell line of interest (e.g., MIA PaCa-2)
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e Complete cell culture medium (e.g., RPMI, 5% FBS)[6]

¢ GNE-140 racemate stock solution in DMSO

o 384-well clear-bottom plates

o CellTiter-Glo® Luminescent Cell Viability Assay kit

e Luminometer

Experimental Workflow Diagram
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1. Seed cells in
384-well plates

2. Incubate for 24h
(adherence)

3. Prepare serial dilutions
of GNE-140

4. Treat cells with GNE-140
(and vehicle control)

5. Incubate for 72h

6. Add CellTiter-Glo®
reagent

7. Read luminescence

8. Analyze data (ICso)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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